Cas no 1095069-23-0 ({1-[5-fluoro-2-(3-fluorophenoxy)phenyl]ethyl}(methyl)amine)

• Product name: {1-[5-fluoro-2-(3-fluorophenoxy)phenyl]ethyl}(methyl)amine
• CAS No: 1095069-23-0
• CID: 4571540

{1-[5-fluoro-2-(3-fluorophenoxy)phenyl]ethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-[5-fluoro-2-(3-fluorophenoxy)phenyl]ethyl}(methyl)amine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on {1-[5-fluoro-2-(3-fluorophenoxy)phenyl]ethyl}(methyl)amine

Introduction to 1-[5-Fluoro-2-(3-Fluorophenoxy)phenyl]ethyl(methyl)amine (CAS No. 1095069-23-0)

1-[5-Fluoro-2-(3-fluorophenoxy)phenyl]ethyl(methyl)amine, with the CAS number 1095069-23-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of fluorine atoms and a phenyl ring, which contribute to its potential therapeutic applications.

The molecular structure of 1-[5-fluoro-2-(3-fluorophenoxy)phenyl]ethyl(methyl)amine is composed of a central ethyl group attached to a phenyl ring, which itself is substituted with a fluorine atom at the 5-position and a fluorophenoxy group at the 2-position. The methyl group attached to the ethyl group further enhances the compound's stability and bioavailability. These structural elements are crucial for understanding the compound's pharmacological properties and its potential as a lead molecule in drug discovery.

Recent studies have highlighted the potential of 1-[5-fluoro-2-(3-fluorophenoxy)phenyl]ethyl(methyl)amine in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving serotonin and dopamine systems. The compound has shown promising results in modulating these neurotransmitter systems, which are implicated in conditions such as depression, anxiety, and Parkinson's disease.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of 1-[5-fluoro-2-(3-fluorophenoxy)phenyl]ethyl(methyl)amine to serotonin receptors. The results demonstrated that the compound exhibits high selectivity for serotonin receptors, particularly the 5-HT_1A subtype. This selectivity is crucial for developing drugs with fewer side effects and improved efficacy.

Beyond its potential in neurological disorders, 1-[5-fluoro-2-(3-fluorophenoxy)phenyl]ethyl(methyl)amine has also shown promise in cancer research. A recent study published in Cancer Research explored the compound's ability to inhibit cancer cell proliferation by targeting specific signaling pathways. The researchers found that 1-[5-fluoro-2-(3-fluorophenoxy)phenyl]ethyl(methyl)amine effectively reduced tumor growth in both in vitro and in vivo models, suggesting its potential as an anticancer agent.

The pharmacokinetic properties of 1-[5-fluoro-2-(3-fluorophenoxy)phenyl]ethyl(methyl)amine have also been extensively studied. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. Additionally, its low toxicity profile and high therapeutic index further enhance its attractiveness as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[5-fluoro-2-(3-fluorophenoxy)phenyl]ethyl(methyl)amine in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further validate the compound's therapeutic potential.

In conclusion, 1-[5-fluoro-2-(3-fluorophenoxy)phenyl]ethyl(methyl)amine (CAS No. 1095069-23-0) represents a promising candidate for various therapeutic applications due to its unique structural features and favorable pharmacological properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.